[2-(2-Ethoxyphenyl)-1,3-thiazol-4-yl]acetic acid

• IUPAC Name: 2-[2-(2-ethoxyphenyl)-1,3-thiazol-4-yl]acetic acid
• InChI: InChI=1S/C13H13NO3S/c1-2-17-11-6-4-3-5-10(11)13-14-9(8-18-13)7-12(15)16/h3-6,8H,2,7H2,1H3,(H,15,16)
• InChI Key: SKAYIWHWABIVKT-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1C2=NC(=CS2)CC(=O)O
• Molecular Formula: C13H13NO3S
• Molecular Weight: 263.31 g/mol
• CAS RN: 923751-15-9

Description

“[2-(2-Ethoxyphenyl)-1,3-thiazol-4-yl]acetic acid” is a chemical compound used for proteomics research. It has a molecular formula of C13H13NO3S and a molecular weight of 263.31.

Scientific Research Applications

• Antimicrobial Properties :

  • A study by Noolvi et al. (2016) focused on the synthesis of 1,3,4-thiadiazole derivatives of 2-(4-formyl-2-methoxyphenoxy) acetic acid, exhibiting significant antimicrobial activities against various microbial strains (Noolvi, Patel, Kamboj, & Cameotra, 2016).
  • Wardkhan et al. (2008) explored the synthesis of thiazoles and their fused derivatives, reporting antimicrobial activities against bacterial and fungal isolates (Wardkhan, Youssef, Hamed, & Ouf, 2008).

• Chiral Auxiliary Applications :

  • Research by Majewska (2019) indicated that 2-hydroxy-2-(ethoxyphenylphosphinyl)acetic acid can be used as a chiral derivatizing agent for amines and alcohols (Majewska, 2019).

• Synthesis of Heterobifunctional Reagents :

  • Frisch et al. (1996) described the synthesis of new thiol-reactive heterobifunctional reagents, including [2-[2-[2-[(2-bromoacetyl)amino]ethoxy]ethoxy]ethoxy acetic acid, for potential use in immunization and synthetic vaccination formulations (Frisch, Boeckler, & Schuber, 1996).

• Antibacterial Activity of Derivatives :

  • Trotsko et al. (2018) synthesized a series of (2,4-dioxothiazolidin-5-yl/ylidene)acetic acid derivatives showing antibacterial activity, primarily against Gram-positive bacterial strains (Trotsko, Kosikowska, Paneth, Wujec, & Malm, 2018).

• Organic Dyes for DSSCs :

  • Naik et al. (2017) reported on the synthesis and photovoltaic performance studies of organic chromophores derived from (Z)-3-(9-hexyl-9H-carbazol-3-yl)-2-(thiophen-2-yl) acrylonitrile scaffold, showing potential applications in dye-sensitized solar cells (DSSCs) (Naik, Elmorsy, Su, Babu, El-Shafei, & Adhikari, 2017).

• ACE Inhibitory Activity :

  • Yanagisawa et al. (1987) prepared derivatives of alpha-[6-[[(S)-1-(Ethoxycarbonyl)-3-phenylpropyl]amino]-5-oxoperhydro -1,4-thiazepin-4-yl]acetic acids, which showed angiotensin-converting enzyme (ACE) inhibitory activity (Yanagisawa, Ishihara, Ando, Kanazaki, Miyamoto, Koike, Iijima, Oizumi, Matsushita, & Hata, 1987).

Mechanism of Action

Target of Action

It’s worth noting that both indole and thiazole derivatives, which are structurally similar to this compound, have been found to bind with high affinity to multiple receptors . These receptors play crucial roles in various biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .

Mode of Action

Similar compounds, such as indole and thiazole derivatives, interact with their targets, leading to a variety of biological responses . The specific interactions and resulting changes would depend on the particular target and the biochemical context.

Biochemical Pathways

Compounds with similar structures, such as indole and thiazole derivatives, have been found to influence a wide range of biochemical pathways . These pathways and their downstream effects contribute to the compound’s diverse biological activities.

Result of Action

Similar compounds, such as indole and thiazole derivatives, have been found to exhibit a wide range of biological activities . These activities suggest that the compound could have diverse molecular and cellular effects.

Action Environment

It’s worth noting that environmental factors can significantly influence the action of similar compounds .